Cas no 941956-60-1 (N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)
N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
- N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide
- 941956-60-1
- AKOS006788917
- F2331-0092
- AKOS024640089
- N-(3-chloro-2-methylphenyl)-2-((5-phenyl-1H-imidazol-2-yl)thio)acetamide
-
- Inchi: 1S/C18H16ClN3OS/c1-12-14(19)8-5-9-15(12)21-17(23)11-24-18-20-10-16(22-18)13-6-3-2-4-7-13/h2-10H,11H2,1H3,(H,20,22)(H,21,23)
- InChI Key: YYSZPOVVPXYERR-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1C)NC(CSC1=NC=C(C2C=CC=CC=2)N1)=O
Computed Properties
- Exact Mass: 357.0702610g/mol
- Monoisotopic Mass: 357.0702610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 83.1Ų
N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2331-0092-2μmol |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-5μmol |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-10μmol |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-20μmol |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-1mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-2mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-3mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-4mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-5mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2331-0092-10mg |
N-(3-chloro-2-methylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)sulfanyl]acetamide |
941956-60-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
N-(3-Chloro-2-Methylphenyl)-2-(5-Phenyl-1H-Imidazol-2-Yl)Sulfanylacetamide: A Comprehensive Overview
The compound with CAS No. 941956-60-1, commonly referred to as N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. This molecule is a derivative of imidazole, a heterocyclic aromatic compound, and incorporates a sulfanylacetamide group, which is known for its versatility in chemical synthesis and biological applications. The presence of a chloro-substituted aromatic ring further enhances its chemical complexity and functional diversity.
Recent studies have highlighted the importance of imidazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The sulfanylacetamide moiety in this compound is particularly interesting as it can act as a bioisostere for carboxylic acids, offering improved pharmacokinetic properties such as enhanced absorption and reduced toxicity. This makes the compound a promising candidate for further exploration in medicinal chemistry.
The synthesis of N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and possibly oxidation steps to introduce the imidazole ring. Researchers have optimized these steps to achieve higher yields and better purity, ensuring that the compound can be produced efficiently for experimental purposes.
In terms of biological activity, this compound has shown potential as an inhibitor of various enzymes and receptors. For instance, studies have demonstrated its ability to modulate the activity of kinases, which are critical targets in cancer therapy. The chloro-substituted phenyl group is believed to play a significant role in enhancing the molecule's binding affinity to these targets by introducing electron-withdrawing effects that stabilize key interactions.
Moreover, the sulfanylacetamide group contributes to the compound's solubility and permeability, making it more amenable to oral administration. This is a crucial factor in drug development, as poor bioavailability often limits the therapeutic potential of many promising candidates. By incorporating this group, researchers aim to strike a balance between potency and practicality.
Recent advancements in computational chemistry have also enabled researchers to perform detailed molecular docking studies on this compound. These studies provide insights into how the molecule interacts with its target proteins at the atomic level. For example, simulations have revealed that the imidazole ring forms critical hydrogen bonds with specific residues in the active site of certain enzymes, which could explain its observed inhibitory effects.
In addition to its pharmacological applications, this compound has also been explored for its potential use in materials science. The aromaticity and heterocyclic nature of the imidazole ring make it an attractive candidate for applications in organic electronics and optoelectronics. Researchers are investigating how modifications to the substituents on the imidazole ring can influence its electronic properties, paving the way for new materials with tailored functionalities.
The development of N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-Yl)sulfanylacetamide also underscores the importance of interdisciplinary collaboration in modern drug discovery. By combining expertise from organic synthesis, computational modeling, and biological testing, scientists can accelerate the discovery and optimization of novel therapeutic agents.
Looking ahead, further research into this compound is expected to focus on optimizing its pharmacokinetic profile while maintaining or enhancing its bioactivity. This could involve modifying substituents on the aromatic rings or exploring prodrug strategies to improve stability and delivery. Additionally, large-scale screening assays will be essential to identify new targets or pathways where this compound could exert its effects.
In conclusion, N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-Yl)sulfanylacetamide represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure combines functional groups that offer both chemical diversity and biological relevance, making it a compelling subject for further study across multiple disciplines.
941956-60-1 (N-(3-chloro-2-methylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)